Cas no 1093631-84-5 (Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate)
Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate is a heterocyclic aromatic compound featuring a benzo[b]thiophene core substituted with a hydroxyl group at the 6-position and a methyl ester at the 3-position. This structure confers versatility in organic synthesis, particularly in pharmaceutical and materials chemistry applications. The hydroxyl group enhances reactivity for further functionalization, while the ester moiety offers a handle for derivatization or hydrolysis to the corresponding carboxylic acid. Its benzo[b]thiophene scaffold is of interest in medicinal chemistry due to its prevalence in bioactive molecules. The compound is typically employed as an intermediate in the synthesis of more complex heterocyclic systems or functionalized derivatives.
1093631-84-5 structure
Product Name:Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate
CAS No:1093631-84-5
MF:C10H8O3S
MW:208.233721733093
CID:2116765
Update Time:2025-06-07
Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 6-hydroxybenzo[b]thiophene-3-carboxylate
- WFOIBEWWFZPKFJ-UHFFFAOYSA-N
- methyl 6-hydroxy-1-benzothiophene-3-carboxylate
- Benzo[b]thiophene-3-carboxylic acid, 6-hydroxy-, methyl ester
- Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate
-
- Inchi: 1S/C10H8O3S/c1-13-10(12)8-5-14-9-4-6(11)2-3-7(8)9/h2-5,11H,1H3
- InChI Key: WFOIBEWWFZPKFJ-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OC)C2C=CC(=CC1=2)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Topological Polar Surface Area: 74.8
Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169006300-250mg |
Methyl 6-hydroxybenzo[b]thiophene-3-carboxylate |
1093631-84-5 | 95% | 250mg |
$498.52 | 2023-09-04 | |
| Alichem | A169006300-1g |
Methyl 6-hydroxybenzo[b]thiophene-3-carboxylate |
1093631-84-5 | 95% | 1g |
$1344.21 | 2023-09-04 | |
| Chemenu | CM485655-1g |
Methyl 6-hydroxybenzo[b]thiophene-3-carboxylate |
1093631-84-5 | 95% | 1g |
$*** | 2023-04-03 | |
| Ambeed | A584283-1g |
Methyl 6-hydroxybenzo[b]thiophene-3-carboxylate |
1093631-84-5 | 95+% | 1g |
$534.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1511692-1g |
Methyl 6-hydroxybenzo[b]thiophene-3-carboxylate |
1093631-84-5 | 98% | 1g |
¥4631.00 | 2024-08-09 |
Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
1093631-84-5 (Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate) Related Products
- 314725-14-9(methyl 4-hydroxy-1-benzothiophene-6-carboxylate)
- 60718-97-0(4-Dibenzothiophenecarboxylic acid, methyl ester)
- 831222-68-5(ethyl 4-hydroxy-1-benzothiophene-6-carboxylate)
- 123392-43-8(5-Methoxy-1-benzothiophene-3-carboxylic acid)
- 43121-88-6(6-MethoxybenzoBthiophene-3-carboxylic Acid)
- 22913-25-3(Benzo[b]thiophene-3-carboxylic acid, methyl ester)
- 1093631-83-4(Methyl 6-methoxybenzo[B]thiophene-3-carboxylate)
- 16304-39-5(5-Hydroxy-1-benzothiophene-3-carboxylic Acid)
- 561323-33-9(6-hydroxy-1-benzothiophene-3-carboxylic acid)
- 110449-94-0(Benzo[b]thiophene-7-carboxylic acid, methyl ester)
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